Cas no 80460-50-0 (2-Butanol, 3-methyl-4-(phenylamino)-)

2-Butanol, 3-methyl-4-(phenylamino)- structure
80460-50-0 structure
Product Name:2-Butanol, 3-methyl-4-(phenylamino)-
CAS No:80460-50-0
MF:C11H17NO
MW:179.258783102036
CID:705574
PubChem ID:12731903
Update Time:2025-04-19

2-Butanol, 3-methyl-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 3-methyl-4-(phenylamino)-
    • 4-anilino-3-methylbutan-2-ol
    • DTXSID60508370
    • 80460-50-0
    • Inchi: 1S/C11H17NO/c1-9(10(2)13)8-12-11-6-4-3-5-7-11/h3-7,9-10,12-13H,8H2,1-2H3
    • InChI Key: AEXUPYKDIDMVBG-UHFFFAOYSA-N
    • SMILES: OC(C)C(C)CNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 32.3Ų
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